Cas no 2058287-86-6 (4-bromo-1-trityl-1H-imidazole-2,5-d2)

• Product Name: 4-bromo-1-trityl-1H-imidazole-2,5-d2
• CAS No: 2058287-86-6
• MF: C₂₂H₁₇BrN₂
• MW: 391.300107717514
• CID: 6825852
• PubChem ID: 172402901
• Update Time: 2025-03-04

4-bromo-1-trityl-1H-imidazole-2,5-d2 Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-trityl-1H-imidazole-2,5-d2
• 2058287-86-6
• CS-24007

• Inchi： 1S/C22H17BrN2/c23-21-16-25(17-24-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H/i16D,17D
• InChI Key： BSQFJBYJUQJNMZ-OSLBFGEZSA-N
• SMILES： BrC1=C([2H])N(C([2H])=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 390.07006Da
• Monoisotopic Mass: 390.07006Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.8Ų